Cas no 2137748-74-2 (Oxazolidine, 4,4-dimethyl-3-(2-propyn-1-yl)-)

• Product Name: Oxazolidine, 4,4-dimethyl-3-(2-propyn-1-yl)-
• CAS No: 2137748-74-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5268366
• Update Time: 2025-08-04

Oxazolidine, 4,4-dimethyl-3-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Oxazolidine, 4,4-dimethyl-3-(2-propyn-1-yl)-

• Inchi： 1S/C8H13NO/c1-4-5-9-7-10-6-8(9,2)3/h1H,5-7H2,2-3H3
• InChI Key： PCJVAVGWYPEQFH-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(CC#C)C1

Additional information on Oxazolidine, 4,4-dimethyl-3-(2-propyn-1-yl)-

4,4-Dimethyl-3-(2-propyn-1-yl)-Oxazolidine: A Comprehensive Overview

Oxazolidines are a class of heterocyclic compounds that have garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. Among these, the compound 4,4-dimethyl-3-(2-propyn-1-yl)-oxazolidine (CAS No. 2137748-74-2) stands out due to its unique structural features and versatile applications. This article delves into the properties, synthesis, and potential uses of this compound, backed by the latest research findings.

The molecular structure of 4,4-dimethyl-3-(2-propyn-1-yl)-oxazolidine is characterized by a five-membered ring containing one oxygen and one nitrogen atom. The substituents at positions 3 and 4 further enhance its chemical reactivity and stability. Recent studies have highlighted its role as a building block in the synthesis of advanced materials, including polymers and pharmaceutical agents.

One of the most notable applications of this compound is in the field of polymer chemistry. Researchers have demonstrated that 4,4-dimethyl-3-(2-propyn-1-yl)-oxazolidine can serve as a monomer for the production of high-performance polymers with exceptional thermal stability and mechanical strength. These polymers find applications in aerospace, automotive industries, and electronic devices where durability under extreme conditions is paramount.

In addition to its polymerization capabilities, this oxazolidine derivative has shown promise in drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an ideal candidate for targeted drug delivery. Recent experiments have revealed that when loaded with anticancer drugs, these complexes exhibit enhanced bioavailability and reduced side effects compared to conventional delivery methods.

The synthesis of 4,4-dimethyl-3-(2-propyn-1-yl)-oxazolidine involves a multi-step process that typically begins with the reaction of an aldehyde or ketone with an amine derivative. The introduction of the propargyl group at position 3 is achieved through a nucleophilic substitution reaction, while the dimethyl groups at position 4 are introduced via alkylation. Optimization of these steps has led to higher yields and improved purity levels.

From an environmental standpoint, researchers are exploring green chemistry approaches to synthesize 4,4-dimethyl-3-(2-propyn-1-yl)-oxazolidine using renewable resources and catalytic systems. These efforts aim to reduce the environmental footprint associated with traditional synthetic methods while maintaining the compound's desirable properties.

Looking ahead, the potential applications of 4,4-dimethyl-3-(2-propyn-1-yl)-oxazolidine are expected to expand further as new research avenues emerge. Its role in bio-inspired materials development and its potential use in energy storage devices are currently under investigation. Such advancements underscore the importance of continued research into this versatile compound.